Cas no 180258-82-6 (2-tert-butylpyrrolidine)

2-tert-butylpyrrolidine structure
2-tert-butylpyrrolidine structure
Product Name:2-tert-butylpyrrolidine
CAS No:180258-82-6
MF:C8H17N
MW:127.22728228569
CID:98268
PubChem ID:4331746
Update Time:2025-04-18

2-tert-butylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,2-(1,1-dimethylethyl)-
    • 2-tert-Butyl-pyrrolidine
    • AC1N7QKM
    • AC1Q1MGG
    • AGN-PC-0CPOL7
    • BBL020734
    • CTK6A5856
    • MolPort-000-861-642
    • SureCN164043
    • 2-TERT-BUTYLPYRROLIDINE
    • 2-(1,1-Dimethylethyl)-pyrrolidine
    • AKOS016343917
    • DTXSID00402020
    • EN300-69584
    • A812537
    • AKOS000151494
    • BB 0249479
    • SCHEMBL164043
    • 180258-82-6
    • 2-tert-butylpyrrolidine
    • Inchi: 1S/C8H17N/c1-8(2,3)7-5-4-6-9-7/h7,9H,4-6H2,1-3H3
    • InChI Key: IQJZUYFOSMJZSV-UHFFFAOYSA-N
    • SMILES: N1CCCC1C(C)(C)C

Computed Properties

  • Exact Mass: 127.13621
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

2-tert-butylpyrrolidine Security Information

2-tert-butylpyrrolidine Pricemore >>

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